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Get Quote

Solvent Compatibility & Properties

The table below summarizes key data on semicarbazide hydrochloride to guide your solvent selection [1]

[2] [3].

Property Specification / Value

Molecular Formula CH6ClN3O [2] [3]

Molecular Weight 111.53 g/mol [2] [3]

Physical Form White to off-white crystalline powder [1] [2] [3]

Solubility in Water ~100 mg/mL (clear, colorless solution) [1] [2]

Solubility in DMSO ~100 mg/mL [1]

Solubility in Ethanol Slightly soluble [3]

Insoluble In Ether [3]
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Experimental Protocol: Formation of Semicarbazones

A primary use of semicarbazide hydrochloride is to characterize aldehydes and ketones by converting them

into solid semicarbazone derivatives. The standard workflow and detailed steps are as follows [4]:

Prepare Semicarbazide Solution

Mix & React

Prepare Carbonyl Compound

Isolate Crude Product

Purify & Analyze

Click to download full resolution via product page

Step-by-Step Procedure [4]:

Prepare Reagent Solution: Gently warm a powdered mixture of semicarbazide hydrochloride (1
mol) and anhydrous sodium acetate (1.3 mol) in water until dissolved. The sodium acetate acts as

a base to deprotonate the hydrochloride salt, generating free semicarbazide.
Prepare Carbonyl Compound: Dissolve the aldehyde or ketone (1 mol) in the minimum volume of

ethanol needed for complete dissolution.
Mix & React: Combine the two solutions and warm the mixture on a water bath until the separation of

the semicarbazone crystal product is complete.
Isolate Product: Allow the solution to cool. Filter off the solid, wash it successively with a small

amount of ethanol and then water.
Purify & Analyze: Recrystallize the derivative from ethanol or dilute aqueous ethanol. Confirm the

product by its characteristic melting point.

Troubleshooting Common Issues
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Here are solutions to frequently encountered problems:

Poor Yield or No Product Formation: Ensure the sodium acetate is fully anhydrous. An insufficiently
basic environment will not effectively generate the reactive free base of semicarbazide. Confirm the

freshness of your carbonyl compound, as aldehydes can oxidize over time.
Product Oiliness or Poor Crystallization: The minimal amount of ethanol specified is crucial.

Adding too much ethanol can keep the product dissolved in the mother liquor, preventing clean
crystallization. Try scratching the flask with a glass rod or seeding with a crystal to induce

crystallization.
Recovery of Carbonyl Compound: The semicarbazone derivative can be decomposed to

regenerate the original carbonyl compound by refluxing with excess aqueous oxalic acid or
aqueous sodium carbonate solution. The ketone can then be recovered via steam distillation [4].

Safety & Handling Information

Semicarbazide hydrochloride requires careful handling [1] [2] [3]:

Hazards: Toxic if swallowed, causes skin and serious eye irritation, suspected of damaging fertility or
the unborn child, and may cause organ damage through prolonged or repeated exposure.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye
protection.

Storage: Store in a cool, dark place, sealed and away from moisture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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